tert-butyl 4-amino-3-(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a type of piperidine derivative . It is known to have a molecular weight of 230.31 . The compound is typically in the form of an oil .
Molecular Structure Analysis
The compound has a complex structure typical of piperidine derivatives . The InChI Key for this compound is provided in some resources .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the sources, it’s worth noting that piperidine derivatives are often used in the synthesis of various pharmaceuticals and other organic compounds .Physical And Chemical Properties Analysis
The compound is typically in the form of an oil . It has a molecular weight of 230.31 . Other physical and chemical properties such as melting point, boiling point, and solubility are not provided in the sources.Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been used as semi-flexible linkers in protac (proteolysis-targeting chimera) development for targeted protein degradation .
Mode of Action
Based on its structural similarity to other compounds used in protac development, it can be inferred that it may interact with its targets to facilitate protein degradation .
Result of Action
Based on its potential use in protac development, it can be inferred that the compound may facilitate the degradation of target proteins .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-amino-3-(hydroxymethyl)piperidine-1-carboxylate, Mixture of diastereomers involves the protection of the amine and hydroxyl groups followed by the addition of the carboxylate group. The final step involves the removal of the protecting groups to yield the desired product.", "Starting Materials": [ "4-amino-3-(hydroxymethyl)piperidine", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "dimethylformamide", "methanol", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Protection of amine group with tert-butyl chloroformate and triethylamine in dichloromethane", "Step 2: Protection of hydroxyl group with diisopropylethylamine and tert-butyl chloroformate in dichloromethane", "Step 3: Addition of carboxylate group with dimethylformamide and sodium bicarbonate in dichloromethane", "Step 4: Removal of protecting groups with methanol and water" ] } | |
CAS RN |
1784007-01-7 |
Molecular Formula |
C11H22N2O3 |
Molecular Weight |
230.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.